Cas no 868226-68-0 (ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate
• CAS No: 868226-68-0
• MF: C₁₃H₁₄N₄O₅S
• MW: 338.339061260223
• CID: 5979789
• PubChem ID: 135510208
• Update Time: 2025-10-15

ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate
• ethyl 2-[[6-amino-5-(furan-2-carbonylamino)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetate
• F1809-0315
• ethyl 2-[[4-amino-5-(furan-2-carbonylamino)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetate
• 868226-68-0
• ethyl 2-((4-amino-5-(furan-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetate
• AKOS024610397
• AB00676072-01

• Inchi： 1S/C13H14N4O5S/c1-2-21-8(18)6-23-13-16-10(14)9(12(20)17-13)15-11(19)7-4-3-5-22-7/h3-5H,2,6H2,1H3,(H,15,19)(H3,14,16,17,20)
• InChI Key： INHMRAGPFMDMLU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1NC(N)=C(NC(C2=CC=CO2)=O)C(=O)N=1

Computed Properties

• Exact Mass: 338.06849073g/mol
• Monoisotopic Mass: 338.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 161Ų

Additional information on ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate

Professional Introduction to Ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate (CAS No. 868226-68-0)

Ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate, with the CAS number 868226-68-0, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate includes several key features that contribute to its unique properties. The presence of a pyrimidine core, combined with an acetic acid ester group and a sulfanyl group, suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the 4-amino and 5-(furan-2-amido) substituents may play crucial roles in modulating biological pathways by engaging with specific amino acid residues or other functional groups on target proteins.

In recent years, there has been a growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential roles in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The< strong>Ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate is no exception and has been explored in several preclinical studies for its pharmacological properties.

One of the most compelling aspects of this compound is its ability to interact with enzymes involved in critical metabolic pathways. For instance, the sulfanyl group may facilitate binding to enzymes such as kinases or phosphatases, which are often implicated in cellular signaling cascades. Additionally, the< strong>furan moiety could enhance solubility and bioavailability, making it more suitable for systemic administration. These characteristics make Ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate an attractive candidate for further development as a therapeutic agent.

The synthesis of Ethyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin}-2-ylsulfanylacetate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrimidine core, followed by functionalization at the 4-position with an amino group. Subsequent introduction of the< strong>furan amide and sulfanyl groups completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve selective functionalization and improve overall efficiency.

The pharmacological profile of Ethyl 2-{4-amino--5-(furan--amido)--6--oxo--1,6--dihydropyrimidin--2--ylsulfanyl}acetate has been evaluated in various in vitro and in vivo models. Initial studies have demonstrated promising activity against certain cancer cell lines, where it exhibits inhibitory effects on proliferation and induces apoptosis. Furthermore, preliminary data suggest that this compound may modulate inflammatory pathways by interacting with key mediators such as cytokines and chemokines. These findings underscore its potential as a lead compound for further medicinal chemistry optimization.

The development of novel therapeutic agents relies heavily on understanding the structure-property relationships that govern biological activity. In the case of Ethyl 2-{4-amino--5-(furan--amido)--6--oxo--1,6--dihydropyrimidin--2--ylsulfanyl}acetate, computational modeling and molecular dynamics simulations have been employed to elucidate binding interactions with potential targets. These studies have provided valuable insights into how modifications at specific positions within the molecule can enhance potency and selectivity. Such information is critical for designing next-generation derivatives with improved pharmacokinetic profiles.

The future direction of research on Ethyl 2-{4-amino--5-(furan--amido)--6--oxo--1,6--dihydropyrimidin--2--ylsulfanyl}acetate includes exploring its mechanism of action in greater detail. Understanding how this compound exerts its effects at the molecular level will be essential for optimizing its therapeutic potential. Additionally, formulation studies will be conducted to assess its suitability for different routes of administration, including oral and intravenous delivery. Collaborative efforts between synthetic chemists and biologists will be crucial in translating preclinical findings into clinical applications.

In conclusion, Ethyl 2-{4-amino--5-(furan--amido)--6--oxo--1,6--dihydropyrimidin--2--ylsulfanyl}acetate (CAS No.868226-68-0) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a versatile tool for drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its pharmacological properties,< strong>Ethyl 25(furanamidor)pyrimitdin derivative holds promise as a valuable therapeutic agent with broad clinical applicability.